4-Pregnene-17,21-diol-3,11,20-trione 21-sulphate,sodium salt
4-Pregnene-17,21-diol-3,11,20-trione 21-sulphate,sodium salt
Brand Name:
Vulcanchem
CAS No.:
112925-31-2
VCID:
VC0038511
InChI:
InChI=1S/C21H28O8S.Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;/h9,14-15,18,25H,3-8,10-11H2,1-2H3,(H,26,27,28);/q;+1/p-1/t14-,15+,18-,19-,20-,21-;/m0./s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4(C(=O)COS(=O)(=O)[O-])O)C.[Na+]
Molecular Formula:
C21H27NaO8S
Molecular Weight:
462.48905
4-Pregnene-17,21-diol-3,11,20-trione 21-sulphate,sodium salt
CAS No.: 112925-31-2
Cat. No.: VC0038511
Molecular Formula: C21H27NaO8S
Molecular Weight: 462.48905
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 112925-31-2 |
|---|---|
| Molecular Formula | C21H27NaO8S |
| Molecular Weight | 462.48905 |
| IUPAC Name | sodium;[2-[(8S,9R,10R,13S,14R,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] sulfate |
| Standard InChI | InChI=1S/C21H28O8S.Na/c1-19-7-5-13(22)9-12(19)3-4-14-15-6-8-21(25,17(24)11-29-30(26,27)28)20(15,2)10-16(23)18(14)19;/h9,14-15,18,25H,3-8,10-11H2,1-2H3,(H,26,27,28);/q;+1/p-1/t14-,15+,18-,19-,20-,21-;/m0./s1 |
| SMILES | CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4(C(=O)COS(=O)(=O)[O-])O)C.[Na+] |
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